N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-1,1-dimethoxypropan-2-amine

• IUPAC Name: N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-1,1-dimethoxypropan-2-amine
• InChI: InChI=1S/C14H22BrNO4/c1-9(14(19-4)20-5)16-8-10-6-12(17-2)13(18-3)7-11(10)15/h6-7,9,14,16H,8H2,1-5H3
• InChI Key: XLTMPFJHMRNWGL-UHFFFAOYSA-N
• Canonical SMILES: CC(C(OC)OC)NCC1=CC(=C(C=C1Br)OC)OC
• Molecular Formula: C14H22BrNO4
• Molecular Weight: 348.23 g/mol

Description

N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-1,1-dimethoxypropan-2-amine, also known as 25B-NBOMe, is a synthetic hallucinogenic drug that belongs to the phenethylamine family. It was first synthesized in 2003 by Ralf Heim and his team at the Free University of Berlin. 25B-NBOMe is known for its potent psychedelic effects and has gained popularity as a recreational drug in recent years. However,

Mechanism of Action

The mechanism of action of N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-1,1-dimethoxypropan-2-amine is not fully understood, but it is believed to act on the serotonin system in the brain. Specifically, N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-1,1-dimethoxypropan-2-amine is thought to bind to and activate the 5-HT2A receptor, which leads to the hallucinogenic effects of the drug.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-1,1-dimethoxypropan-2-amine are not well documented, but it is known to produce potent psychedelic effects. These effects can include altered perception, hallucinations, and changes in mood and thought processes. However, more research is needed to fully understand the biochemical and physiological effects of N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-1,1-dimethoxypropan-2-amine.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-1,1-dimethoxypropan-2-amine in lab experiments is its potent psychedelic effects, which can be used to study the effects of hallucinogenic drugs on the brain and behavior. However, one limitation is the potential for harm to research subjects, as N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-1,1-dimethoxypropan-2-amine is a potent hallucinogen that can lead to adverse effects.

Future Directions

Future research on N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-1,1-dimethoxypropan-2-amine could focus on its effects on the brain and behavior in humans, as well as its potential therapeutic uses. Additionally, more research is needed to fully understand the biochemical and physiological effects of N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-1,1-dimethoxypropan-2-amine, as well as its potential risks and benefits.

Synthesis Methods

The synthesis of N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-1,1-dimethoxypropan-2-amine involves several steps, including the reaction of 2-bromo-4,5-dimethoxybenzaldehyde with nitromethane to form 2-bromo-4,5-dimethoxyphenylacetone. This intermediate is then reacted with propan-2-amine to produce the final product, N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-1,1-dimethoxypropan-2-amine. The synthesis of N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-1,1-dimethoxypropan-2-amine is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-1,1-dimethoxypropan-2-amine has been used in scientific research to study its effects on the brain and behavior. One study found that N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-1,1-dimethoxypropan-2-amine acts as a partial agonist at the 5-HT2A receptor, which is responsible for the hallucinogenic effects of many psychedelic drugs. Another study found that N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-1,1-dimethoxypropan-2-amine produces dose-dependent effects on locomotor activity, anxiety-like behavior, and memory consolidation in rats.